Cas no 18595-14-7 (methyl 4-amino-3-methyl-benzoate)

• Product Name: methyl 4-amino-3-methyl-benzoate
• CAS No: 18595-14-7
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD00102230
• CID: 51081
• PubChem ID: 125307703
• Update Time: 2025-10-28

methyl 4-amino-3-methyl-benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-3-methylbenzoate
• Methyl3-Methyl-4-Aminobenzoate
• AKOS BB-3094
• 4-AMINO-M-TOLUIC ACID METHYL ESTER
• 4-AMINO-3-TOLUIC ACID METHYL ESTER
• BUTTPARK 37\12-51
• METHYL 4-AMINO-3-METHYLBENZENECARBOXYLATE
• 3-Methyl-4-Aminobenzoic Acid Methyl Ester
• 4-Amino-3-methylbenzoic acid methylester
• 4-Amino-3-methyl
• Methyl 4-Amion-3-Methylbenzoate
• methyl-4-amino-3-methylbenzate
• Methyl 4-Amino-3-met
• 4-amino-3-methyl-benzoate methyl ester
• 4-methoxycarbonyl-2-methylaniline
• Methyl 4-Amino-m-toluate
• Methyl-4-amino-3-methyl-benzoate
• Methyl 4-Aminol-3-Methylbenzoate
• 4-amino-3-methylbenzoic acid methyl ester
• methyl 3-methyl-4-aminobenzoate
• Benzoic acid, 4-amino-3-methyl-, methyl ester
• Methyl 4-Amino-3-Methyl-Benzoate
• zlchem 944
• KSC490A9F
• methy 4-amino-3-methylbenzoate
• ZLD0410
• 4-methoxyca
• AM20030222
• Benzoic acid, 4-?amino-?3-?methyl-?, methyl ester
• Methyl 4-amino-3-methylbenzoate, AldrichCPR
• NS00127202
• AKOS000113643
• FT-0628613
• SB76034
• M2152
• methyl4-amino-3-methylbenzoate
• AC-19542
• CS-W002375
• ZHIPSMIKSRYZFV-UHFFFAOYSA-N
• SCHEMBL753159
• EN300-57546
• BB 0259292
• 18595-14-7
• MFCD00102230
• 4-Amino-3-methyl-benzoic acid methyl ester
• 11X-0812
• HY-W002375
• A4113
• DTXSID70371613
• 4-amino-3-methyl benzoic acid methyl ester
• SY005698
• DTXCID90322647
• 4-Amino-3-methyl-benzoic Acid Methyl Ester; 4-Amino-m-toluic Acid Methyl Ester; (4-(Methoxycarbonyl)-2-methylphenyl)amine; 4-Amino-3-methylbenzoic Acid Methyl Ester; Methyl 3-Methyl-4-aminobenzoate; Methyl 4-Amino-3-methylbenzoate
• ALBB-026236
• STK519336
• methyl 4-amino-3-methyl-benzoate

• MDL： MFCD00102230
• Inchi： 1S/C9H11NO2/c1-6-5-7(9(11)12-2)3-4-8(6)10/h3-5H,10H2,1-2H3
• InChI Key： ZHIPSMIKSRYZFV-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=C(C)C=1)N)=O

Computed Properties

• Exact Mass: 165.07900
• Monoisotopic Mass: 165.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.3

Experimental Properties

• Color/Form: White or reddish powder
• Density: 1.132
• Melting Point: 118.0 to 122.0 deg-C
• Boiling Point: 314.8°C at 760 mmHg
• Flash Point: 167.5℃
• Refractive Index: 1.558
• PSA: 52.32000
• LogP: 1.94500

methyl 4-amino-3-methyl-benzoate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on methyl 4-amino-3-methyl-benzoate

Methyl 4-Amino-3-Methylbenzoate (CAS No. 18595-14-7): An Overview of Its Chemical Properties and Applications

Methyl 4-amino-3-methylbenzoate (CAS No. 18595-14-7) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which includes an amino group and a methyl group attached to a benzene ring. The combination of these functional groups endows the compound with distinct chemical properties that make it valuable in various scientific and industrial contexts.

The molecular formula of methyl 4-amino-3-methylbenzoate is C₁₀H₁₃NO₂, and its molecular weight is approximately 183.21 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its melting point ranges from 90 to 92°C, making it suitable for various synthetic processes that require moderate temperatures.

In terms of chemical reactivity, methyl 4-amino-3-methylbenzoate exhibits notable properties due to the presence of the amino and ester functional groups. The amino group can participate in nucleophilic reactions, making it useful in the synthesis of more complex molecules. The ester group, on the other hand, can undergo hydrolysis to form the corresponding carboxylic acid, which can be further derivatized for specific applications.

Recent research has highlighted the potential of methyl 4-amino-3-methylbenzoate in various biological and pharmaceutical applications. For instance, studies have shown that this compound can act as a precursor in the synthesis of bioactive molecules with potential therapeutic properties. One such application is in the development of anti-inflammatory agents. Researchers have found that derivatives of methyl 4-amino-3-methylbenzoate can inhibit the production of pro-inflammatory cytokines, making them promising candidates for treating inflammatory diseases.

Additionally, methyl 4-amino-3-methylbenzoate has been explored for its use in drug delivery systems. The compound's ability to form stable complexes with other molecules allows it to be used as a carrier for targeted drug delivery. This property is particularly useful in improving the bioavailability and efficacy of drugs that are otherwise poorly soluble or unstable in biological environments.

In the field of materials science, methyl 4-amino-3-methylbenzoate has shown promise as a building block for functional polymers. The compound can be polymerized to form materials with tailored properties, such as enhanced mechanical strength or improved thermal stability. These polymers have potential applications in areas such as coatings, adhesives, and electronic devices.

The environmental impact of methyl 4-amino-3-methylbenzoate has also been a subject of recent research. Studies have indicated that the compound is biodegradable under certain conditions, which makes it a more environmentally friendly option compared to some other organic compounds used in industrial processes. However, proper disposal and handling practices are still essential to minimize any potential ecological risks.

In conclusion, methyl 4-amino-3-methylbenzoate (CAS No. 18595-14-7) is a multifaceted compound with a broad spectrum of applications across various scientific disciplines. Its unique chemical properties make it an invaluable component in synthetic chemistry, pharmaceutical development, materials science, and environmental research. As ongoing research continues to uncover new possibilities for this compound, its significance in these fields is likely to grow even further.